Cas no 1352518-93-4 (2-Chloro-5-(4,5-dihydro-3H-pyrrol-2-yl)-4-methyl-pyridine)

• Product Name: 2-Chloro-5-(4,5-dihydro-3H-pyrrol-2-yl)-4-methyl-pyridine
• CAS No: 1352518-93-4
• MF: C₁₀H₁₁ClN₂
• MW: 194.660741090775
• CID: 5169155
• Update Time: 2026-03-04

2-Chloro-5-(4,5-dihydro-3H-pyrrol-2-yl)-4-methyl-pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(4,5-dihydro-3H-pyrrol-2-yl)-4-methyl-pyridine
• 2-Chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)-4-methylpyridine
• Pyridine, 2-chloro-5-(3,4-dihydro-2H-pyrrol-5-yl)-4-methyl-

• Inchi： 1S/C10H11ClN2/c1-7-5-10(11)13-6-8(7)9-3-2-4-12-9/h5-6H,2-4H2,1H3
• InChI Key： NHRBZPYGFLVPHW-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(C2=NCCC2)C(C)=C1

Additional information on 2-Chloro-5-(4,5-dihydro-3H-pyrrol-2-yl)-4-methyl-pyridine

Introduction to 2-Chloro-5-(4,5-dihydro-3H-pyrrol-2-yl)-4-methyl-pyridine (CAS No. 1352518-93-4)

2-Chloro-5-(4,5-dihydro-3H-pyrrol-2-yl)-4-methyl-pyridine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by its CAS number 1352518-93-4, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this pyridine derivative incorporates a chloro substituent at the 2-position and a pyrrole moiety at the 5-position, which contributes to its distinct reactivity and biological activity.

The synthesis and characterization of 2-Chloro-5-(4,5-dihydro-3H-pyrrol-2-yl)-4-methyl-pyridine have been extensively studied in recent years. Researchers have focused on optimizing synthetic pathways to achieve high yields and purity, which are crucial for pharmaceutical applications. The presence of the 4,5-dihydro-3H-pyrrol-2-yl group enhances the compound's ability to interact with biological targets, making it a promising candidate for drug discovery. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to elucidate its molecular structure and dynamics.

In the realm of medicinal chemistry, 2-Chloro-5-(4,5-dihydro-3H-pyrrol-2-yl)-4-methyl-pyridine has been investigated for its potential role in modulating various biological pathways. Preliminary studies suggest that this compound exhibits inhibitory activity against certain enzymes and receptors, which are implicated in diseases such as cancer and inflammation. The chloro substituent at the 2-position of the pyridine ring plays a critical role in determining its binding affinity to biological targets. Additionally, the pyrrole ring contributes to the compound's solubility and bioavailability, which are essential factors for drug efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of 2-Chloro-5-(4,5-dihydro-3H-pyrrol-2-yl)-4-methyl-pyridine with greater accuracy. Molecular docking studies have identified potential binding interactions between this compound and key therapeutic targets, providing insights into its mechanism of action. These computational approaches have complemented experimental investigations, leading to a more comprehensive understanding of its biological activity. Furthermore, structure-based drug design strategies have been employed to modify the molecular framework of this compound, aiming to enhance its therapeutic potential.

The pharmaceutical industry has shown interest in 2-Chloro-5-(4,5-dihydro-3H-pyrrol-2-yl)-4-methyl-pyridine due to its versatility in drug development. It serves as a valuable scaffold for designing novel molecules with improved pharmacological profiles. Researchers have explored derivatives of this compound that exhibit enhanced potency and selectivity against specific disease targets. For instance, modifications at the pyrrole ring have been investigated to optimize interactions with biological receptors while minimizing off-target effects.

The synthesis of 2-Chloro-5-(4,5-dihydro-3H-pyrrol-2-yl)-4-methyl-pyridine involves multi-step organic reactions that require precise control over reaction conditions. Recent innovations in synthetic methodologies have improved the efficiency and scalability of its production. Catalytic processes have been particularly effective in achieving high yields without compromising purity. These advancements have made it feasible to produce larger quantities of this compound for both research and commercial purposes.

Environmental considerations have also been taken into account during the synthesis of 2-Chloro-5-(4,5-dihydro-3H-pyrrol-2-yl)-4-methyl-pyridine. Green chemistry principles have been applied to minimize waste generation and reduce energy consumption. Solvent selection and reaction optimization are critical factors in ensuring sustainable production practices. These efforts align with global initiatives aimed at promoting environmentally friendly chemical manufacturing.

The future prospects of 2-Chloro-5-(4,5-dihydro-3H-pyrrol-2-yl)-4-methyl-pyridine in pharmaceutical research remain promising. Ongoing studies are focused on exploring its therapeutic applications through preclinical and clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of novel drugs based on this compound. As our understanding of biological mechanisms continues to evolve, new opportunities for utilizing 2-Chloro-5-(4,5-dihydro-Hypurrolyl)-methylpyridine (CAS No: 1352518 - 93 - 04) will emerge.